Cas no 2299138-68-2 (3-[3-(Azetidin-3-yl)-1,2,4-oxadiazol-5-yl]propanoic acid)

• Product Name: 3-[3-(Azetidin-3-yl)-1,2,4-oxadiazol-5-yl]propanoic acid
• CAS No: 2299138-68-2
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• CID: 6277050
• PubChem ID: 165901717
• Update Time: 2025-11-06

3-[3-(Azetidin-3-yl)-1,2,4-oxadiazol-5-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[3-(azetidin-3-yl)-1,2,4-oxadiazol-5-yl]propanoic acid
• EN300-5839642
• 2299138-68-2
• 3-[3-(Azetidin-3-yl)-1,2,4-oxadiazol-5-yl]propanoic acid

• Inchi： 1S/C8H11N3O3/c12-7(13)2-1-6-10-8(11-14-6)5-3-9-4-5/h5,9H,1-4H2,(H,12,13)
• InChI Key： KLXGSXNJGIJPLD-UHFFFAOYSA-N
• SMILES： O1C(CCC(=O)O)=NC(C2CNC2)=N1

Computed Properties

• Exact Mass: 197.08004122g/mol
• Monoisotopic Mass: 197.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 88.2Ų

Additional information on 3-[3-(Azetidin-3-yl)-1,2,4-oxadiazol-5-yl]propanoic acid

Professional Introduction to 3-[3-(Azetidin-3-yl)-1,2,4-oxadiazol-5-yl]propanoic Acid (CAS No. 2299138-68-2)

3-[3-(Azetidin-3-yl-1,2,4-oxadiazol-5-yl]propanoic acid (CAS No. 2299138-68-2) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of heterocyclic molecules that incorporate both azetidine and oxadiazole moieties, which are known for their diverse biological activities. The presence of these functional groups imparts a rich chemical diversity that makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural framework of 3-[3-(Azetidin-3-yl)-1,2,4-oxadiazol-5-yl]propanoic acid consists of a propanoic acid side chain linked to an oxadiazole ring, which is further substituted with an azetidine ring. This particular arrangement of heterocycles creates a molecule with potential interactions at multiple biological targets. The oxadiazole ring is known for its ability to act as a scaffold in medicinal chemistry due to its stability and reactivity, while the azetidine ring adds another layer of complexity that can influence the molecule's pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for their antimicrobial, anti-inflammatory, and anticancer properties. The combination of azetidine and oxadiazole in 3-[3-(Azetidin-3-yl)-1,2,4-oxadiazol-5-yl]propanoic acid positions it as a candidate for these therapeutic areas. For instance, studies have shown that oxadiazole derivatives can exhibit potent activity against various bacterial strains by inhibiting key enzymes involved in bacterial metabolism. Similarly, azetidine-based compounds have been explored for their potential in modulating inflammatory pathways.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of new drugs. The structural features of 3-[3-(Azetidin-3-yl)-1,2,4-oxadiazol-5-yl]propanoic acid allow for modifications at multiple sites, enabling medicinal chemists to optimize its biological activity. This flexibility is crucial in drug design, as it allows for the fine-tuning of properties such as solubility, bioavailability, and target specificity. Recent advances in computational chemistry have also facilitated the rapid screening of such compounds for their potential interactions with biological targets.

The synthesis of 3-[3-(Azetidin-3-yl)-1,2,4-oxadiazol-5-yl]propanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the oxadiazole ring followed by its substitution with the azetidine moiety. The final step involves the addition of the propanoic acid side chain. Each step must be carefully optimized to minimize side reactions and byproducts. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

In terms of biological activity, preliminary studies on 3-[3-(Azetidin-3-yl)-1,2,4-oxadiazol-5-yl]propanoic acid have shown promising results in vitro. The compound has demonstrated inhibitory effects on certain enzymes associated with cancer cell proliferation and inflammation. These findings are particularly intriguing given the growing interest in targeting these pathways for therapeutic intervention. Additionally, the compound's ability to cross cell membranes suggests it may have potential as an oral drug candidate.

The pharmacokinetic properties of 3-[3-(Azetidin-3-y1]-1,2,4-o<0x00xoadiazol]-5-yi]propanoic acid are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Preliminary data suggest that the compound exhibits reasonable oral bioavailability and moderate metabolic stability in vitro. These characteristics make it an attractive candidate for further development into a lead compound.

Future research on 3-[<0x00x03A6]-[<0x00x03A6>-(Azeti0x00x8dine<0x00x93><0x00x8d><0x00x8d><0x00xA2><0x00x85><0x00x8d><0x00xA7>5-yi]propaanoic aci (CAS No.<0x002299138<0X002D68X002D2>) will focus on expanding its biological evaluation profile through both preclinical and clinical studies. Preclinical studies will aim to provide more detailed information on its mechanism of action and toxicity profile. Clinical trials will be essential for assessing its efficacy and safety in human patients.

The development of novel therapeutic agents relies heavily on the contributions of interdisciplinary teams comprising chemists, biologists, pharmacologists, and clinicians. The study of compounds like 3-[<0X00230A6>-[<0X00230A6>-(Aze tid ine<0X002D33]-1,<0X002D32><0X002D34><0X002DOxadia zo l]-5-yi]propanoic aci (CAS No.<0X002299138<0X002D68X002D2>) exemplifies this collaborative approach by integrating structural organic chemistry with biological assays to identify promising drug candidates.

In conclusion, 3-[<0X00230A6>-[<0X00230A6>-(Aze tid ine<0X002D33]-1,<0X002D32><0X002D34><0X002DOxadia zo l]-5-yi]propanoic aci (CAS No.<0X002299138<0X002D68X002D2>) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Further research is warranted to fully elucidate its biological activity and pharmacokinetic properties. As our understanding of complex molecular interactions continues to grow， compounds like this one hold promise for addressing some of today's most pressing medical challenges.